![molecular formula C19H23N7O2 B5621011 N,N-dimethyl-2-({[(5-methylimidazo[1,2-a]pyridin-2-yl)carbonyl]amino}methyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxamide](/img/structure/B5621011.png)
N,N-dimethyl-2-({[(5-methylimidazo[1,2-a]pyridin-2-yl)carbonyl]amino}methyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxamide
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Description
Synthesis Analysis
The synthesis of complex heterocyclic compounds often involves multi-step reactions, where key intermediates such as enaminones, pyrazoles, and pyrimidines play crucial roles. For instance, the synthesis of pyrazolo[1,5-a]pyrimidine derivatives has been demonstrated through reactions involving enaminones with malononitrile, cyanothioacetamide, or benzoylacetonitrile, leading to compounds with potential antimicrobial activities (Al-Omran & El-Khair, 2005). Another pathway involves the cyclization of dimethyl alpha-ethoxymethylidineacetonedicarboxylate with hydrazine, yielding novel guanine analogues (Ehler, Robins, & Meyer, 1977).
Molecular Structure Analysis
The elucidation of molecular structures is critical for understanding the compound's properties and potential applications. Techniques such as NMR spectroscopy and X-ray diffraction analysis are commonly used. For example, the reaction of 6-ethoxycarbonyl-7-(2-dimethylaminovinyl)pyrazolo[1,5-a]pyrimidines with hydrazine hydrate has led to the synthesis of 7-oxo-6-[pyrazol-3′(5′)-yl]-4,7-dihydropyrazolo [1,5-a]pyrimidines, whose structures were confirmed by NMR and X-ray diffraction (Chimichi et al., 1996).
Chemical Reactions and Properties
The compound and its derivatives undergo various chemical reactions, leading to the formation of novel heterocyclic compounds. For instance, the treatment of enaminonitriles with hydrazine hydrate or malononitrile can afford corresponding aminopyrazole and enaminonitrile derivatives, showcasing the compound's versatility in synthesizing a wide range of heterocyclic structures (Fadda et al., 2012).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N,N-dimethyl-2-[[(5-methylimidazo[1,2-a]pyridine-2-carbonyl)amino]methyl]-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N7O2/c1-13-5-4-6-17-21-16(12-25(13)17)18(27)20-10-14-9-15-11-24(19(28)23(2)3)7-8-26(15)22-14/h4-6,9,12H,7-8,10-11H2,1-3H3,(H,20,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNWJLPPJYHLWTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC2=NC(=CN12)C(=O)NCC3=NN4CCN(CC4=C3)C(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N7O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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